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Introduction
Chrysoidine, one of the earliest synthetic azo dyes, holds a significant place in the history of

textile chemistry. First synthesized in 1875, it quickly gained commercial success as the first

azo dye for wool.[1] Its discovery marked a pivotal moment in the transition from natural to

synthetic colorants in the textile industry. This technical guide provides an in-depth exploration

of the historical applications of Chrysoidine, detailing its synthesis, dyeing methodologies for

various textiles, and performance characteristics. The information presented herein is compiled

from historical chemical literature and modern analyses of historical textiles, offering valuable

insights for researchers in dye chemistry, textile science, and the preservation of historical

artifacts.

Chemical Properties and Synthesis
Chrysoidine, chemically known as 2,4-diaminoazobenzene hydrochloride (C.I. 11270), is a

cationic monoazo dye.[2][3] Its molecular formula is C₁₂H₁₃ClN₄.[2] The synthesis of

Chrysoidine was a significant development in industrial organic chemistry, relying on the

diazotization of an aromatic amine followed by an azo coupling reaction.
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The industrial synthesis of Chrysoidine in the late 19th century involved a two-step process

starting from aniline, a readily available precursor from coal tar.[1][4]

Step 1: Diazotization of Aniline

Aniline is treated with nitrous acid (generated in situ from sodium nitrite and a mineral acid) at a

low temperature (0-5 °C) to form a diazonium salt.

Reactants:

Aniline

Sodium Nitrite (NaNO₂)

Hydrochloric Acid (HCl)

Ice

Procedure:

Aniline is dissolved in an aqueous solution of hydrochloric acid.

The solution is cooled to 0-5 °C using an ice bath.

A solution of sodium nitrite in water is slowly added to the aniline hydrochloride solution

while maintaining the low temperature. The reaction is monitored for the presence of

excess nitrous acid using starch-iodide paper.

Step 2: Azo Coupling

The resulting diazonium salt solution is then coupled with m-phenylenediamine to form

Chrysoidine.

Reactants:

Aniline diazonium chloride solution (from Step 1)

m-Phenylenediamine
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Sodium Hydroxide (NaOH) or Sodium Carbonate (Na₂CO₃) (for pH adjustment)

Procedure:

m-Phenylenediamine is dissolved in water.

The cold diazonium salt solution is slowly added to the m-phenylenediamine solution.

The reaction mixture is kept alkaline to facilitate the coupling reaction.

The Chrysoidine dye precipitates out of the solution and is then filtered, washed, and

dried.

// Nodes Aniline [label="Aniline", fillcolor="#F1F3F4", fontcolor="#202124"]; NaNO2_HCl

[label="NaNO₂ + HCl (aq)\n0-5 °C", fillcolor="#F1F3F4", fontcolor="#202124"]; Diazonium

[label="Aniline Diazonium\nChloride", fillcolor="#FFFFFF", fontcolor="#202124",

shape=ellipse]; mPhenylenediamine [label="m-Phenylenediamine", fillcolor="#F1F3F4",

fontcolor="#202124"]; Chrysoidine [label="Chrysoidine", fillcolor="#FBBC05",

fontcolor="#202124"];

// Edges Aniline -> Diazonium [label="Diazotization"]; NaNO2_HCl -> Diazonium;

mPhenylenediamine -> Chrysoidine; Diazonium -> Chrysoidine [label="Azo Coupling"]; }

Caption: Chemical synthesis pathway of Chrysoidine.

Historical Dyeing Applications and Protocols
Chrysoidine was primarily used for dyeing protein fibers like wool and silk, but its application

extended to cellulosic fibers such as cotton with the use of a mordant. It was also used for

dyeing leather, paper, and other materials.[2][5]

Dyeing of Wool
Chrysoidine was the first azo dye successfully applied to wool, providing a vibrant yellowish-

orange hue.[1] The dyeing process was typically carried out in a neutral or weakly acidic

dyebath.

Experimental Protocol for Wool Dyeing (Late 19th Century Practice):
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Materials:

Wool yarn or fabric (pre-scoured)

Chrysoidine dye

Acetic acid or formic acid

Water

Dyeing vessel (copper or enameled iron)

Procedure:

Dye Bath Preparation: A dyebath is prepared with a liquor ratio of approximately 20:1 to

40:1 (water to fiber weight). The required amount of Chrysoidine dye (typically 1-3% on the

weight of fiber, o.w.f.) is dissolved in hot water and added to the dyebath.

Dyeing: The pre-wetted wool is introduced into the dyebath at a temperature of about 40-

50 °C. The temperature is gradually raised to a boil (100 °C) over 30-45 minutes.

Acidification: After reaching the boil, a small amount of acetic acid or formic acid (1-2%

o.w.f.) is added to the dyebath to promote dye exhaustion.

Boiling: The dyeing is continued at a gentle boil for 60-90 minutes, with occasional stirring

to ensure even coloration.

Rinsing and Finishing: The dyed wool is then removed from the dyebath, allowed to cool,

and thoroughly rinsed with cold water until the water runs clear. Finally, the wool is dried.

Dyeing of Silk
Chrysoidine was also used to dye silk, producing a similar orange shade as on wool. The

dyeing process for silk was comparable to that of wool, often taking place in a slightly acidic

bath.

Experimental Protocol for Silk Dyeing (Late 19th Century Practice):
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Materials:

Silk yarn or fabric (de-gummed)

Chrysoidine dye

Acetic acid

Water

Dyeing vessel

Procedure:

Dye Bath Preparation: A dyebath is prepared with a liquor ratio of 20:1 to 30:1. The

Chrysoidine dye (1-2% o.w.f.) is dissolved in warm water and added to the bath.

Dyeing: The wetted silk is entered into the dyebath at a lukewarm temperature (around 30

°C). The temperature is gradually raised to 80-90 °C over 30 minutes.

Acidification: A small amount of acetic acid is added to the dyebath to aid in dye fixation.

Heating: The dyeing is continued at this temperature for 45-60 minutes.

Rinsing: The silk is then removed, rinsed in cold water, and sometimes brightened in a

very dilute acid bath before final rinsing and drying.

Dyeing of Cotton (with Tannin Mordant)
As a basic dye, Chrysoidine has no direct affinity for cellulosic fibers like cotton. Therefore, a

mordanting process was necessary to achieve a satisfactory and reasonably fast dyeing. The

most common historical method involved the use of tannin as a mordant.[2]

Experimental Protocol for Cotton Dyeing with Tannin Mordant (Late 19th Century Practice):

Part 1: Tannin Mordanting

Materials:
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Cotton yarn or fabric (scoured and bleached)

Tannic acid (extracted from sources like oak galls)

Water

Mordanting vessel

Procedure:

The cotton is worked in a hot solution of tannic acid (5-10% o.w.f.) for several hours, or

left to steep overnight as the bath cools.

The cotton is then squeezed or hydro-extracted.

Part 2: Fixation of Tannin (Optional but recommended for better fastness)

Materials:

Tannin-treated cotton

Antimony salt (e.g., tartar emetic - potassium antimony tartrate) or an iron salt (e.g.,

ferrous sulfate)

Water

Procedure:

The tannin-treated cotton is worked in a cold or lukewarm bath containing a fixing agent

for about 30 minutes.

The cotton is then rinsed thoroughly.

Part 3: Dyeing with Chrysoidine

Materials:

Mordanted cotton
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Chrysoidine dye

Water

Dyeing vessel

Procedure:

A fresh dyebath is prepared with Chrysoidine (1-2% o.w.f.).

The mordanted cotton is entered into the cold or lukewarm dyebath.

The temperature is gradually raised to 60-70 °C and dyeing is continued for about 60

minutes.

The dyed cotton is then rinsed and dried.

Click to download full resolution via product page

Caption: General experimental workflows for dyeing different textile fibers with Chrysoidine.

Quantitative Data on Dyeing Properties
The fastness properties of Chrysoidine varied depending on the fiber and the dyeing method.

Historical data and modern analyses provide the following insights.
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Property Wool Silk
Cotton (with
Tannin
Mordant)

Acrylic

Light Fastness 1-2 (Poor) - Poor 2 (Poor)

Washing

Fastness
1-2 (Poor) - Poor 4 (Good)

Perspiration

Fastness
- - - 4-5 (Very Good)

Dry Rubbing

Fastness
- - - 4 (Good)

Wet Rubbing

Fastness
- - -

3-4 (Moderate to

Good)

Ironing Fastness - - - 4-5 (Very Good)

Data compiled

from available

sources.[2] A

dash (-) indicates

that specific

historical data

was not readily

available.

Historical Color Fastness Testing
In the late 19th and early 20th centuries, color fastness testing was not as standardized as it is

today. However, methods were developed to assess the durability of dyes.

Light Fastness: Textiles were exposed to direct sunlight for extended periods, and the degree

of fading was visually assessed.

Washing Fastness: Dyed fabrics were subjected to repeated washing with soap and water,

often with mechanical agitation, to simulate laundering. The color change of the fabric and

the staining of adjacent white fabrics were observed.
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Rubbing Fastness (Crocking): A piece of white cloth was rubbed against the dyed fabric,

both dry and wet, to determine the amount of color transfer.

Perspiration Fastness: Dyed fabrics were treated with acidic and alkaline solutions meant to

mimic the effects of human perspiration.

Conclusion
Chrysoidine played a crucial role in the early synthetic dye industry, providing a new and

vibrant orange color for textiles. Its application on wool and silk was straightforward, while its

use on cotton necessitated the development and refinement of mordanting techniques.

Although its fastness properties, particularly to light and washing on natural fibers, were

generally poor by modern standards, it represented a significant advancement in dyeing

technology at the time. This technical guide serves as a comprehensive resource for

understanding the historical significance and practical application of Chrysoidine in the context

of 19th-century textile dyeing. The detailed protocols and data presented offer a valuable

reference for researchers and professionals in related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1234402#historical-applications-of-chrysodine-in-
textile-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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